Cas no 61382-93-2 (Tetradecanediamide)

• Product Name: Tetradecanediamide
• CAS No: 61382-93-2
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• MDL: MFCD18429853
• CID: 481422
• PubChem ID: 21458441
• Update Time: 2025-05-23

Tetradecanediamide Chemical and Physical Properties

Names and Identifiers

• Tetradecanediamide
• SCHEMBL1160380
• DTXSID20614244
• SY286672
• 61382-93-2
• MFCD18429853

• MDL： MFCD18429853
• Inchi： 1S/C14H28N2O2/c15-13(17)11-9-7-5-3-1-2-4-6-8-10-12-14(16)18/h1-12H2,(H2,15,17)(H2,16,18)
• InChI Key： MJUDKYVSUQWNTB-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCC(N)=O)N

Computed Properties

• Exact Mass: 256.21524
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on Tetradecanediamide

Comprehensive Guide to Tetradecanediamide (CAS No. 61382-93-2): Properties, Applications, and Industry Insights

Tetradecanediamide (CAS No. 61382-93-2), a specialized organic compound, has garnered significant attention in industrial and research sectors due to its unique molecular structure and versatile applications. This long-chain diamide is characterized by its 14-carbon backbone and dual amide functional groups, making it a valuable intermediate in polymer synthesis, lubricant formulations, and specialty coatings. As sustainability and bio-based materials dominate global discussions, Tetradecanediamide emerges as a compound of interest for its potential in green chemistry applications.

The growing demand for high-performance additives and thermally stable polymers has propelled research into 61382-93-2 derivatives. Recent studies highlight its role in enhancing the mechanical properties of nylon-based composites, a topic frequently searched in material science forums. Its low toxicity profile compared to traditional petrochemical alternatives aligns with the eco-friendly manufacturing trends, addressing common queries about "safe diamide compounds" in industrial applications.

From a chemical perspective, Tetradecanediamide exhibits remarkable hydrolytic stability and compatibility with polar solvents, features often explored in patent literature for cosmetic formulations and textile auxiliaries. Analytical techniques like FTIR spectroscopy and HPLC purity testing confirm its structural integrity, addressing quality concerns raised by pharmaceutical and specialty chemical buyers searching for "CAS 61382-93-2 specifications".

Innovative applications of 61382-93-2 in 3D printing materials have recently entered academic discourse, particularly regarding its use as a chain extender in biodegradable polymers. This intersects with the booming interest in "sustainable polymer additives" across engineering communities. Furthermore, its crystallization behavior makes it a subject of study in phase change materials research, answering frequent searches about "energy storage compounds".

The commercial landscape for Tetradecanediamide reflects broader market shifts toward specialty chemicals. Suppliers increasingly emphasize batch-to-batch consistency and regulatory compliance documentation, responding to procurement professionals searching for "reliable 61382-93-2 suppliers". Technical datasheets now routinely include DSC thermal analysis profiles and solubility parameters, addressing formulation questions prevalent in industrial chemistry forums.

Emerging research directions explore Tetradecanediamide's potential in corrosion inhibition systems and as a nucleating agent for semi-crystalline polymers. These applications answer niche but growing searches about "multifunctional amide compounds" in materials science publications. The compound's biodegradation pathways are also under investigation, aligning with environmental chemistry discussions about "persistent organic pollutants alternatives".

Quality control protocols for CAS 61382-93-2 have evolved to meet GMP standards for certain applications, particularly where food-contact materials are concerned. This development responds to increasing regulatory scrutiny and searches for "food-grade diamides" in packaging technology circles. Analytical methods now commonly include heavy metal screening and residual solvent analysis to satisfy these stringent requirements.

In formulation science, the surface activity of Tetradecanediamide derivatives has shown promise in emulsion stabilization, addressing formulation challenges in personal care products and agricultural adjuvants. This application space generates frequent searches about "non-ionic stabilizers" and "amide-based surfactants", particularly in cosmetic chemistry communities seeking alternatives to ethoxylated compounds.

The future outlook for 61382-93-2 appears closely tied to advancements in catalytic amidation processes and renewable feedstock utilization. These research directions mirror industry searches for "energy-efficient amide synthesis" and "bio-based diamides". As regulatory pressures increase on conventional additives, Tetradecanediamide stands positioned as a technically viable alternative in multiple industrial segments.